![molecular formula C22H21N3O4 B1234995 1-(4-nitrophenyl)-3-[(Z)-(1,3,3-trimethylindol-2-ylidene)methyl]pyrrolidine-2,5-dione](/img/structure/B1234995.png)
1-(4-nitrophenyl)-3-[(Z)-(1,3,3-trimethylindol-2-ylidene)methyl]pyrrolidine-2,5-dione
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Overview
Description
1-(4-nitrophenyl)-3-[(1,3,3-trimethyl-2-indolylidene)methyl]pyrrolidine-2,5-dione is a member of pyrrolidines.
Scientific Research Applications
Biological Activity and Complex Formation
- The compound has been studied for its potential in forming complexes with metals like Cobalt (II), Nickel (II), Copper (II), and Zinc (II). These complexes have been characterized by various physical-chemical techniques and show interesting biological activities (D.Tamil Vendan et al., 2010).
Enzyme Inhibition
- Analogues of the compound have been evaluated for inhibitory activity against enzymes such as human placental aromatase and bovine adrenal cholesterol side chain cleavage enzyme systems. This suggests potential applications in the study of enzyme functions and in drug development (M. Daly et al., 1986).
Synthesis of Amino Acids
- The compound has been used in the synthesis of Nα-urethane-protected β- and γ-amino acids, showing potential in the synthesis of amino acids with high yields and purities (M. Cal et al., 2012).
Antibacterial and Antifungal Properties
- Derivatives of this compound have been synthesized and evaluated for their in vitro antibacterial, antifungal, antimalarial, and antitubercular activities. Some of these derivatives exhibit activities comparable to established standard drugs (S. Haddad et al., 2015).
Potential in Antibacterial Activity
- A related compound showed moderate antibacterial activity against bacteria like S. aureus and E. coli, indicating potential applications in the development of new antibacterial agents (P. Angelov et al., 2023).
properties
Molecular Formula |
C22H21N3O4 |
---|---|
Molecular Weight |
391.4 g/mol |
IUPAC Name |
1-(4-nitrophenyl)-3-[(Z)-(1,3,3-trimethylindol-2-ylidene)methyl]pyrrolidine-2,5-dione |
InChI |
InChI=1S/C22H21N3O4/c1-22(2)17-6-4-5-7-18(17)23(3)19(22)12-14-13-20(26)24(21(14)27)15-8-10-16(11-9-15)25(28)29/h4-12,14H,13H2,1-3H3/b19-12- |
InChI Key |
JXRMRWYQQYIQGI-UNOMPAQXSA-N |
Isomeric SMILES |
CC\1(C2=CC=CC=C2N(/C1=C\C3CC(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-])C)C |
Canonical SMILES |
CC1(C2=CC=CC=C2N(C1=CC3CC(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-])C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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